Cas no 338777-36-9 (4-chloro-N-(3-cyanothiophen-2-yl)benzamide)

338777-36-9 structure
Product Name:4-chloro-N-(3-cyanothiophen-2-yl)benzamide
CAS No:338777-36-9
Molecular Formula:C12H7ClN2OS
Molecular Weight:262.714780092239
CID:6786974
PubChem ID:3809551
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Properties
Names and Identifiers
-
- 5N-815
- MFCD01316170
- 338777-36-9
- AKOS001380296
- 4-chloro-N-(3-cyano-2-thienyl)benzenecarboxamide
- 4-chloro-N-(3-cyanothiophen-2-yl)benzamide
-
- InChIKey: UVKHKMHWWOHXAZ-UHFFFAOYSA-N
- Inchi: 1S/C12H7ClN2OS/c13-10-3-1-8(2-4-10)11(16)15-12-9(7-14)5-6-17-12/h1-6H,(H,15,16)
- SMILES: ClC1C=CC(=CC=1)C(NC1=C(C#N)C=CS1)=O
Computed Properties
- Exact Mass: 261.9967617g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 261.9967617g/mol
- Heavy Atom Count: 17
- Complexity: 333
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 81.1Ų
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630176-1mg |
4-Chloro-N-(3-cyanothiophen-2-yl)benzamide |
338777-36-9 | 98% | 1mg |
¥473.00 |
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Related Literature
-
Moran Amit,Ge Cheng,Ian W. Hamley Soft Matter, 2012,8, 8690-8696
-
Yanyun Cui,Caixia Niu,Na Na,Jin Ouyang J. Mater. Chem. B, 2017,5, 5329-5335
-
Bingpeng Guo,Mengyu Li,Guiwen Hao,Liangchen Wei,Honghan Sa,Jianbin Chen,Wei Shu,Changxiang Shao J. Mater. Chem. B, 2024,12, 1001-1006
-
Egor V. Fufachev,Bert M. Weckhuysen Green Chem., 2020,22, 3229-3238
-
Cyril Godard,Simon B. Duckett,Stacey Polas,Robert Tooze,Adrian C. Whitwood Dalton Trans., 2009, 2496-2509
-
6. Red emissive AIE luminogens with high hole-transporting properties for efficient non-doped OLEDs†Shuming Chen,Hoi Sing Kwok Chem. Commun., 2015,51, 7321-7324
-
Rafał Bielas,Dariusz Łukowiec,Dorota Neugebauer New J. Chem., 2017,41, 12801-12807
-
Jiawei Zhu,Pengyan Wang,Ding Chen,Chengtian Zhang,Manjie Xiao,Qianli Ma,Huawei Bai,Rui Qin,Jingjing Ma J. Mater. Chem. A, 2021,9, 24677-24685
-
Yun-Ta Yang,Chou-Ching K. Lin,Cheng-Tao Chang,Shyh-Hau Wang,Ming-Shaung Ju Soft Matter, 2012,8, 682-687
338777-36-9 (4-chloro-N-(3-cyanothiophen-2-yl)benzamide) Related Products
- 363-81-5(2,4,6-Trifluoroaniline)
- 120-95-6(2,4-bis(2-methylbutan-2-yl)phenol)
- 3469-69-0(4-Iodopyrazole)
- 348-75-4(4,4,4-trifluoro-3-methylbutanoic acid)
- 3393-96-2(4'-Nitrobenzanilide)
- 3543-73-5(ethyl 4-(5-amino-1-methyl-1H-1,3-benzodiazol-2-yl)butanoate)
- 101-18-8(3-Hydroxydiphenylamine)
- 3913-19-7(6-bromo-2-chloro-4-methyl-quinoline)
- 3360-41-6(4-Phenyl-1-butanol)
- 4083-64-1(p-Toluenesulfonyl isocyanate)
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.chem960.com/company/190540/

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
http://www.100kes.com/en

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html